Cas no 1060188-60-4 (2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide)

2-[4-(4-Ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide is a structurally complex pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a dihydropyrimidinone core, a known pharmacophore associated with diverse biological activities, including enzyme inhibition and receptor modulation. The presence of an ethoxyphenyl substituent enhances lipophilicity, while the tetrahydrofuran-derived acetamide moiety may improve solubility and bioavailability. This scaffold offers versatility for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined synthetic pathway ensures reproducibility, and its unique structural features may contribute to selective binding interactions in target-based studies. The compound is suitable for exploratory research in small-molecule therapeutics.

2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide structure

1060188-60-4 structure

Product Name:2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide

CAS No:1060188-60-4

MF:C₁₉H₂₃N₃O₄

MW:357.403624773026

CID:5840290

PubChem ID:44069712

Update Time:2025-06-07

2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
- 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
- 1060188-60-4
- F5228-1290
- AKOS024501449
- 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
- Inchi： 1S/C19H23N3O4/c1-2-25-15-7-5-14(6-8-15)17-10-19(24)22(13-21-17)12-18(23)20-11-16-4-3-9-26-16/h5-8,10,13,16H,2-4,9,11-12H2,1H3,(H,20,23)
- InChI Key： NZNVDYMFEIYBKG-UHFFFAOYSA-N
- SMILES： C(NCC1CCCO1)(=O)CN1C=NC(C2=CC=C(OCC)C=C2)=CC1=O

Computed Properties

Exact Mass: 357.16885622g/mol
Monoisotopic Mass: 357.16885622g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 567
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 80.2Å²

2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5228-1290-2μmol	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	2μmol	$57.0	2023-09-10
Life Chemicals	F5228-1290-5μmol	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	5μmol	$63.0	2023-09-10
Life Chemicals	F5228-1290-10μmol	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	10μmol	$69.0	2023-09-10
Life Chemicals	F5228-1290-20μmol	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	20μmol	$79.0	2023-09-10
Life Chemicals	F5228-1290-1mg	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	1mg	$54.0	2023-09-10
Life Chemicals	F5228-1290-2mg	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	2mg	$59.0	2023-09-10
Life Chemicals	F5228-1290-3mg	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	3mg	$63.0	2023-09-10
Life Chemicals	F5228-1290-4mg	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	4mg	$66.0	2023-09-10
Life Chemicals	F5228-1290-5mg	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	5mg	$69.0	2023-09-10
Life Chemicals	F5228-1290-10mg	2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide	1060188-60-4	10mg	$79.0	2023-09-10